Cas no 1234615-74-7 (methyl 4-fluoro-1H-pyrrolo[2,3-b]pyridine-5-carboxylate)

• Product Name: methyl 4-fluoro-1H-pyrrolo[2,3-b]pyridine-5-carboxylate
• CAS No: 1234615-74-7
• MF: C₉H₇FN₂O₂
• MW: 194.162485361099
• MDL: MFCD17214407
• CID: 2618476
• PubChem ID: 72207521
• Update Time: 2025-10-28

methyl 4-fluoro-1H-pyrrolo[2,3-b]pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-fluoro-1H-pyrrolo[2,3-b]pyridine-5-carboxylate
• AKOS025396112
• PB28711
• 1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 4-fluoro-, methyl ester
• DTXSID001204314
• 4-FLUORO-7-AZAINDOLE-5-CARBOXYLIC ACID METHYL ESTER
• 1234615-74-7
• METHYL4-FLUORO-1H-PYRROLO[2,3-B]PYRIDINE-5-CARBOXYLATE
• P12168
• AS-51226
• MFCD17214407
• CS-0049033
• SCHEMBL21632535

• MDL： MFCD17214407
• Inchi： 1S/C9H7FN2O2/c1-14-9(13)6-4-12-8-5(7(6)10)2-3-11-8/h2-4H,1H3,(H,11,12)
• InChI Key： NYBFZFSVBNMCRD-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)OC)=CN=C2C=1C=CN2

Computed Properties

• Exact Mass: 194.04915563g/mol
• Monoisotopic Mass: 194.04915563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on methyl 4-fluoro-1H-pyrrolo[2,3-b]pyridine-5-carboxylate

Recent Advances in the Synthesis and Applications of Methyl 4-Fluoro-1H-pyrrolo[2,3-b]pyridine-5-carboxylate (CAS: 1234615-74-7)

Methyl 4-fluoro-1H-pyrrolo[2,3-b]pyridine-5-carboxylate (CAS: 1234615-74-7) is a fluorinated pyrrolopyridine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This heterocyclic compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibitors and other therapeutic agents. The presence of both fluorine and the pyrrolopyridine scaffold enhances its pharmacological properties, making it a valuable building block in pharmaceutical research.

Recent studies have focused on optimizing the synthetic routes for methyl 4-fluoro-1H-pyrrolo[2,3-b]pyridine-5-carboxylate to improve yield and purity. A 2023 publication in the Journal of Organic Chemistry detailed a novel one-pot synthesis method that utilizes palladium-catalyzed cross-coupling reactions, achieving a yield of over 85% with high regioselectivity. This advancement addresses previous challenges associated with the multi-step synthesis of this compound, offering a more efficient and scalable approach for industrial applications.

In the context of drug development, methyl 4-fluoro-1H-pyrrolo[2,3-b]pyridine-5-carboxylate has been identified as a critical precursor for the synthesis of JAK (Janus kinase) inhibitors. A recent study published in Bioorganic & Medicinal Chemistry Letters demonstrated its utility in the design of selective JAK3 inhibitors, which show promise for treating autoimmune diseases such as rheumatoid arthritis and psoriasis. The fluorinated pyrrolopyridine core was found to enhance binding affinity and metabolic stability, highlighting the compound's importance in kinase-targeted therapies.

Beyond kinase inhibitors, research has also explored the compound's potential in oncology. A 2024 study in the European Journal of Medicinal Chemistry reported the development of novel BET (bromodomain and extra-terminal) inhibitors incorporating methyl 4-fluoro-1H-pyrrolo[2,3-b]pyridine-5-carboxylate as a key structural motif. These inhibitors exhibited potent anti-proliferative activity against several cancer cell lines, with IC50 values in the nanomolar range, suggesting their potential as next-generation anticancer agents.

In addition to its therapeutic applications, methyl 4-fluoro-1H-pyrrolo[2,3-b]pyridine-5-carboxylate has been investigated for its use in positron emission tomography (PET) imaging. Researchers have successfully incorporated fluorine-18 isotopes into the molecule, creating a radiolabeled tracer for imaging studies. Preliminary results indicate its potential for visualizing tumor metabolism and monitoring treatment response in real-time, offering a non-invasive tool for cancer diagnosis and management.

Despite these advancements, challenges remain in the large-scale production and formulation of methyl 4-fluoro-1H-pyrrolo[2,3-b]pyridine-5-carboxylate. Current research is addressing these issues through the development of green chemistry approaches and continuous flow synthesis techniques. These innovations aim to reduce environmental impact while maintaining high product quality, aligning with the pharmaceutical industry's growing emphasis on sustainability.

In conclusion, methyl 4-fluoro-1H-pyrrolo[2,3-b]pyridine-5-carboxylate (CAS: 1234615-74-7) continues to be a molecule of significant interest in chemical biology and pharmaceutical research. Its versatile applications in drug discovery, coupled with recent synthetic advancements, position it as a valuable tool for developing next-generation therapeutics. Ongoing studies are expected to further elucidate its potential and expand its utility across various therapeutic areas.